2-(butylsulfanyl)-3-(2-methoxyphenyl)-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-4(6H)-one

• Molecular Formula: C28H32N2O2S
• Molecular Weight: 460.6 g/mol
• IUPAC Name: 2-butylsulfanyl-3-(2-methoxyphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
• InChI: InChI=1S/C28H32N2O2S/c1-3-4-18-33-27-29-25-21-13-7-6-12-20(21)19-28(16-10-5-11-17-28)24(25)26(31)30(27)22-14-8-9-15-23(22)32-2/h6-9,12-15H,3-5,10-11,16-19H2,1-2H3
• InChI Key: VEUPMWCTCSUEEB-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(C(=O)N1C3=CC=CC=C3OC)C4(CCCCC4)CC5=CC=CC=C52

Description

2-(BUTYLSULFANYL)-3-(2-METHOXYPHENYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1’-CYCLOHEXAN]-4-ONE is a complex organic compound with a unique spiro structure This compound is characterized by the presence of a butylsulfanyl group, a methoxyphenyl group, and a spiro-fused benzoquinazoline-cyclohexane core

Preparation Methods

The synthesis of 2-(BUTYLSULFANYL)-3-(2-METHOXYPHENYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1’-CYCLOHEXAN]-4-ONE involves multiple steps, typically starting with the preparation of key intermediates. One common synthetic route includes the cyclization of 2-alkynyl thioanisoles catalyzed by gold (I)–IPr hydroxide, which is applicable to a wide range of substrates with diverse electronic and steric properties . Industrial production methods may involve optimizing reaction conditions to achieve higher yields and purity, often utilizing advanced catalytic systems and continuous flow reactors.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The butylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The quinazoline core can be reduced under specific conditions to yield dihydroquinazoline derivatives.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(BUTYLSULFANYL)-3-(2-METHOXYPHENYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1’-CYCLOHEXAN]-4-ONE has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound’s unique structure may allow it to interact with biological macromolecules, making it a potential candidate for drug discovery and development.

Medicine: Its potential pharmacological properties could be explored for therapeutic applications, particularly in targeting specific molecular pathways.

Industry: The compound may find applications in the development of advanced materials, such as organic semiconductors and polymers.

Mechanism of Action

The mechanism by which 2-(BUTYLSULFANYL)-3-(2-METHOXYPHENYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1’-CYCLOHEXAN]-4-ONE exerts its effects is likely related to its ability to interact with specific molecular targets. The butylsulfanyl and methoxyphenyl groups may facilitate binding to enzymes or receptors, modulating their activity. The spiro-fused benzoquinazoline-cyclohexane core may provide structural stability and enhance the compound’s affinity for its targets. Further research is needed to elucidate the precise molecular pathways involved.

Comparison with Similar Compounds

Similar compounds include other spiro-fused benzoquinazoline derivatives and compounds with butylsulfanyl or methoxyphenyl groups. For example:

2-Methoxyphenyl isocyanate: Used as a chemoselective reagent for amine protection/deprotection.

Benzo[b]thiophenes: Important components of pharmaceuticals and organic semiconducting materials.

The uniqueness of 2-(BUTYLSULFANYL)-3-(2-METHOXYPHENYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1’-CYCLOHEXAN]-4-ONE lies in its spiro structure, which imparts distinct chemical and biological properties not found in simpler analogs.